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Compound of Interest

Compound Name: WAY-255348

Cat. No.: B1683280 Get Quote

Disclaimer: This document provides essential safety and logistical information for handling

WAY-255348 based on general principles for potent, non-steroidal research compounds. A

specific Safety Data Sheet (SDS) for WAY-255348 is not publicly available. Therefore, all

personnel must handle this compound as a substance with unknown but potentially significant

biological activity and toxicity. A formal risk assessment must be conducted by the principal

investigator and the institution's Environmental Health and Safety (EHS) department before any

work with this compound commences.

WAY-255348 is a potent, nonsteroidal progesterone receptor (PR) antagonist intended for

research use only and is not for human or veterinary use.[1] Due to its potent biological activity,

researchers must adhere to stringent safety protocols to minimize exposure and ensure a safe

laboratory environment.

Personal Protective Equipment (PPE)
When handling WAY-255348 in its solid form or in solution, the following personal protective

equipment is mandatory:

Gloves: Two pairs of nitrile gloves should be worn at all times. Change gloves immediately if

they become contaminated.

Eye Protection: Chemical safety goggles or a full-face shield are required to protect against

splashes and airborne particles.
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Lab Coat: A fully buttoned lab coat, preferably a disposable one, should be worn to protect

street clothes from contamination.

Respiratory Protection: When handling the solid compound outside of a certified chemical

fume hood or glove box, a properly fitted N95 or higher-rated respirator is required to prevent

inhalation of airborne particles.

Operational Plan: Handling and Preparation of
Solutions
All procedures involving the handling of solid WAY-255348 or the preparation of stock solutions

must be performed in a designated area, such as a certified chemical fume hood or a glove

box, to minimize the risk of inhalation and contamination.

Step-by-Step Handling Procedure:

Preparation: Before starting, ensure the work area is clean and uncluttered. Gather all

necessary equipment, including a calibrated scale, appropriate glassware, and solvent (e.g.,

DMSO).[1]

Weighing: Carefully weigh the desired amount of solid WAY-255348 on a tared weigh boat

within the fume hood. Avoid creating dust.

Solubilization: Add the appropriate solvent to the solid compound in a suitable container

(e.g., a vial or flask). WAY-255348 is reported to be soluble in DMSO.[1]

Mixing: Gently swirl or vortex the solution until the compound is fully dissolved. Avoid

splashing.

Storage: Store the stock solution in a clearly labeled, sealed container at the recommended

temperature. Short-term storage can be at 0-4°C, while long-term storage should be at

-20°C.[1]

Decontamination: After handling, decontaminate all surfaces and equipment with an

appropriate cleaning agent (e.g., 70% ethanol), followed by soap and water. Dispose of all

contaminated disposable materials as hazardous waste.
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Disposal Plan
All waste generated from the handling of WAY-255348 must be treated as hazardous waste

and disposed of in accordance with institutional and local regulations.

Solid Waste: Collect all solid waste, including contaminated weigh boats, pipette tips, and

disposable lab coats, in a designated, sealed hazardous waste container.

Liquid Waste: Collect all liquid waste containing WAY-255348, including unused solutions

and solvent rinses, in a clearly labeled, sealed hazardous waste container. Do not pour any

liquid waste down the drain.

Sharps Waste: Dispose of any contaminated needles or other sharps in a designated sharps

container for hazardous chemical waste.

Quantitative Data
Property Value Source

Chemical Formula C16H14FN3O [1]

Molecular Weight 283.30 g/mol

Appearance Solid N/A

Solubility
Soluble in DMSO, not soluble

in water

Storage Temperature
Short-term: 0-4°C; Long-term:

-20°C

Experimental Workflow
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Caption: Safe handling workflow for WAY-255348.
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Spill Response
In the event of a spill, evacuate the immediate area and alert your supervisor and the

institutional EHS department. If you are trained and it is safe to do so, follow these general

steps for a small spill:

Containment: Cover the spill with an absorbent material (e.g., vermiculite or sand).

Neutralization (if applicable): If a neutralizing agent is available and appropriate, apply it

according to the manufacturer's instructions.

Cleanup: Carefully collect the absorbed material using non-sparking tools and place it in a

sealed hazardous waste container.

Decontamination: Decontaminate the spill area with an appropriate cleaning agent.

Disposal: Dispose of all cleanup materials as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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